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Compound of Interest

Compound Name: 8-Methylquinoline

Cat. No.: B175542

An In-depth Technical Guide to 8-
Methylquinoline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 8-Methylquinoline, a heterocyclic
aromatic organic compound with significant applications in pharmaceutical manufacturing and
chemical synthesis. This document outlines its chemical and physical properties, synthesis

methodologies, and key applications, with a focus on experimental protocols and logical
workflows relevant to research and development.

Core Data Summary

A compilation of essential quantitative data for 8-Methylquinoline is presented below for easy
reference and comparison.
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Property

Value

CAS Number

611-32-5[1][2][3][4][5]

Molecular Formula

C1oHoN[1][2][3][4]

Molecular Weight 143.19 g/mol [1][2][4]
Appearance Pale brown oily liquid[6]
Density 1.052 g/mL at 25 °C[2]
Boiling Point 245-248 °C

Melting Point -80 °C[2]

Flash Point 105 °C (closed cup)[2]

Refractive Index

n20/D 1.614[2]

Water Solubility

0.1-0.5g/100 mL at 17 °C

Synthesis and Experimental Protocols

8-Methylquinoline can be synthesized through various methods. The Skraup synthesis is a
classic method for producing quinolines. A more modern approach involves the reaction of 2-
methylaniline with formaldehyde and acetaldehyde.

Experimental Protocol 1: Synthesis via Skraup Reaction

The Skraup synthesis is a cyclization reaction between an aniline (in this case, o-toluidine),
glycerol, an oxidizing agent (such as nitrobenzene), and sulfuric acid.

Methodology:

e In a fume hood, cautiously add concentrated sulfuric acid to a mixture of o-toluidine and
glycerol in a round-bottom flask equipped with a reflux condenser.

» Slowly add the oxidizing agent (e.g., nitrobenzene or arsenic pentoxide) to the mixture.

o Heat the reaction mixture gently at first, then more strongly to maintain a vigorous reaction.
The reaction is exothermic and may require cooling to control.
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After the initial vigorous reaction subsides, heat the mixture to reflux for several hours to
complete the reaction.

Cool the mixture and dilute with water.

Neutralize the excess acid with a base, such as sodium hydroxide, which will cause the
crude 8-methylquinoline to separate.

The product can be purified by steam distillation followed by extraction with an organic
solvent and subsequent fractional distillation under reduced pressure.

Experimental Protocol 2: Catalytic Synthesis from 2-
Methylaniline

This process involves passing a vapor stream of reactants over a solid acid catalyst.[4]

Methodology:

Set up a fixed-bed reactor with a solid acid catalyst (e.g., a zeolite).

Introduce a vapor stream containing 2-methylaniline, formaldehyde, and acetaldehyde into
the reactor. A molar ratio of formaldehyde and acetaldehyde combined to 2-methylaniline of
at least 2:1 is recommended.[4]

Maintain the catalyst bed at a temperature above 350 °C.[4]

The reaction product, 8-methylquinoline, is collected from the output stream.

The crude product can be purified using conventional techniques such as distillation. An 8-
methylquinoline fraction can be collected at 143 °C and 34 mm Hg pressure.[4]

Applications in Research and Drug Development

8-Methylquinoline serves as a valuable intermediate in the synthesis of various compounds

and has been investigated for its biological activities.

Pharmaceutical Manufacturing: It is used in the production of pharmaceuticals.[3]
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» Corrosion Inhibition: 8-Methylquinoline and its derivatives are utilized to inhibit steel
corrosion.[3]

e Chemical Synthesis: It is a precursor for the synthesis of other compounds, such as 2-
acetylnicotinic acid via ozonolysis.[4] It has also been used in the preparation of osmium
chloridophosphine complexes.

 Biological Activity: 8-Methylquinoline has shown mutagenic activity in Salmonella
typhimurium strains and can cause unscheduled DNA synthesis in rat hepatocytes.[3] It has
also demonstrated skin tumor-initiating activity in dermal exposure studies.[3]

Visualized Workflows and Pathways

The following diagrams illustrate key processes involving 8-Methylquinoline.

Reactants

2-Methylaniline
Vapor Stream

Formaldehyde Vapor Stream

Product

Acetaldehyde 8-Methylquinoline

|
|
|
1
Reaction Condition$
|
|

Solid Acid Catalyst

Temperature > 350°C

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b175542?utm_src=pdf-body
https://ntp.niehs.nih.gov/sites/default/files/ntp/htdocs/chem_background/exsumpdf/methylquinolines_508.pdf
https://patents.google.com/patent/US5700942A/en
https://www.benchchem.com/product/b175542?utm_src=pdf-body
https://ntp.niehs.nih.gov/sites/default/files/ntp/htdocs/chem_background/exsumpdf/methylquinolines_508.pdf
https://ntp.niehs.nih.gov/sites/default/files/ntp/htdocs/chem_background/exsumpdf/methylquinolines_508.pdf
https://www.benchchem.com/product/b175542?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b175542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Catalytic synthesis of 8-Methylquinoline from 2-methylaniline, formaldehyde, and
acetaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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